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This guide provides a comprehensive technical overview of Methyl 3-(cyclopentyloxy)-4-
methoxybenzoate, a substituted aromatic ester of significant interest in synthetic and
medicinal chemistry. We will delve into its fundamental properties, logical synthesis pathways,
spectroscopic characterization, potential applications in drug discovery, and essential safety
protocols. This document is intended for researchers, chemists, and professionals in the field of
drug development who require a deep, practical understanding of this versatile chemical entity.

Core Chemical Identity and Properties

Methyl 3-(cyclopentyloxy)-4-methoxybenzoate is a derivative of benzoic acid featuring three
key functional groups: a methyl ester, a methoxy group, and a cyclopentyloxy ether group.
These substitutions on the aromatic ring dictate its physicochemical properties and reactivity,
making it a valuable intermediate.

Key Identifiers:

o |[UPAC Name: Methyl 3-(cyclopentyloxy)-4-methoxybenzoate
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CAS Number: 154464-24-1

Molecular Formula: C14H1804

Molecular Weight: 250.29 g/mol

InChl Key: NLEJDVYGAWCKPC-UHFFFAOYSA-N

Canonical SMILES: COC1=C(C=C(C=C1)C(=0)0C)0C2CcCCC2
Below is a table summarizing the essential physicochemical properties of the compound.

Table 1: Physicochemical Properties of Methyl 3-(cyclopentyloxy)-4-methoxybenzoate

Property Value Source
Physical State Solid (predicted/reported)

Melting Point 59 °C [1112]
Boiling Point 360.8 °C at 760 mmHg [1][2]
Density 1.137 g/cm3 [1112]
Flash Point 158.4 °C [1][2]
Vapor Pressure 2.16E-05 mmHg at 25 °C [1][2]

Data not widely available, but

expected to be soluble in
Solubility common organic solvents like

dichloromethane, ethyl

acetate, and acetone.

logP (Octanol/Water) 2.80-3.2 [2]

Synthesis and Spectroscopic Characterization

The synthesis of Methyl 3-(cyclopentyloxy)-4-methoxybenzoate is logically achieved
through the etherification of its phenolic precursor, Methyl 3-hydroxy-4-methoxybenzoate (also
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known as methyl isovanillate). This reaction is a classic example of the Williamson ether
synthesis, a robust and widely used method for forming ether linkages.[3][4]

Proposed Synthesis Pathway

The most direct route involves the reaction of methyl isovanillate with a suitable cyclopentyl
electrophile, such as cyclopentyl bromide, in the presence of a base. The base deprotonates
the phenolic hydroxyl group, forming a more nucleophilic phenoxide ion that subsequently
attacks the cyclopentyl bromide in an SN2 reaction to form the desired ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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